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Compound of Interest

Compound Name: TMRM

Cat. No.: B15552873 Get Quote

Application Note
Tetramethylrhodamine, methyl ester (TMRM) is a cell-permeant, cationic fluorescent dye that is

widely used in life sciences research to assess mitochondrial membrane potential (ΔΨm). In

healthy, non-apoptotic cells, TMRM accumulates in the mitochondria due to the negative

charge of the mitochondrial matrix. This accumulation results in a bright orange-red

fluorescence. Conversely, in apoptotic or metabolically stressed cells, the mitochondrial

membrane potential collapses, leading to a decrease in TMRM accumulation and a

corresponding reduction in fluorescence intensity. This characteristic makes TMRM a valuable

tool for studying mitochondrial function, cell viability, and apoptosis.

This document provides a detailed protocol for the preparation of a TMRM stock solution, a

critical first step for its use in various cell-based assays. Proper preparation and storage of the

stock solution are essential for obtaining accurate and reproducible experimental results.

Quantitative Data Summary
For accurate preparation of the TMRM stock solution, it is crucial to use the correct molecular

weight corresponding to the specific salt form of TMRM provided by the manufacturer. The

table below summarizes the key quantitative data for TMRM.
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Property Value Source(s)

Molecular Formula
C₂₅H₂₅N₂O₃ · ClO₄

(Perchlorate salt)
[1]

C₂₅H₂₅ClN₂O₃ (Chloride salt) [2]

Molecular Weight 500.93 g/mol (Perchlorate salt) [3][4][5]

436.93 g/mol (Chloride salt) [2]

Appearance Purple to dark green solid [3]

Excitation Maximum (λex) 548 - 552 nm [2][3]

Emission Maximum (λem) 573 - 575 nm [1][2][3]

Solubility
Soluble in DMSO and DMF

(~30 mg/mL)
[1]

Soluble in ethanol (slightly) [1]

Slightly soluble in PBS (pH

7.2)
[1]

Storage (Powder) -20°C, protect from light [3]

Storage (Stock Solution)
-20°C for up to 6 months,

protect from light
[3][5]

Experimental Protocols
Materials

Tetramethylrhodamine, methyl ester (TMRM) powder

Anhydrous Dimethyl sulfoxide (DMSO)

Microcentrifuge tubes

Vortex mixer

Pipettes and sterile pipette tips
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Protocol 1: Preparation of a 10 mM TMRM Stock
Solution
This protocol describes the preparation of a 10 mM stock solution of TMRM in DMSO. This

high-concentration stock is ideal for long-term storage and for making subsequent dilutions.

Equilibrate TMRM Powder: Before opening, allow the vial of TMRM powder to come to room

temperature to prevent condensation of moisture.

Calculate Required Volume of DMSO: Based on the mass of the TMRM powder and its

molecular weight, calculate the volume of DMSO needed to achieve a 10 mM concentration.

For example, to prepare a 10 mM stock solution from 25 mg of TMRM (perchlorate salt, MW

= 500.93 g/mol ), you would add 5 mL of DMSO.[3][6]

Dissolve TMRM: Add the calculated volume of anhydrous DMSO to the vial containing the

TMRM powder.

Vortex: Vortex the solution thoroughly until the TMRM is completely dissolved. The solution

should be clear and have a reddish color.

Aliquot and Store: Aliquot the 10 mM TMRM stock solution into smaller, single-use volumes

in microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C,

protected from light.[3] The stock solution is stable for at least six months under these

conditions.[3][5]

Protocol 2: Preparation of a 100 µM Intermediate Stock
Solution
For daily experimental use, it is convenient to prepare a lower concentration intermediate stock

solution from the 10 mM primary stock.

Thaw: Thaw one aliquot of the 10 mM TMRM stock solution at room temperature.

Dilute: Prepare a 1:100 dilution of the 10 mM stock solution in DMSO to obtain a 100 µM

intermediate stock. For example, add 10 µL of the 10 mM TMRM stock to 990 µL of DMSO.

[5]
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Store: This intermediate stock can also be stored at -20°C, protected from light.

Protocol 3: Preparation of a Working Staining Solution
(e.g., 100 nM)
The final working concentration of TMRM will depend on the cell type and experimental

conditions, but a common starting concentration is 100 nM.[5] The working solution should be

prepared fresh before each experiment.

Dilute Intermediate Stock: Dilute the 100 µM intermediate stock solution into a complete cell

culture medium to the desired final concentration. For example, to prepare 10 mL of a 100

nM TMRM staining solution, add 10 µL of the 100 µM intermediate stock solution to 10 mL of

complete medium.[5]

Use Immediately: Use the freshly prepared working solution to stain cells.

Visualizations
The following diagrams illustrate the key processes involved in preparing and using a TMRM
stock solution.
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TMRM Stock Solution Preparation Workflow
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Mechanism of TMRM in Live Cells

Live Cell

Mitochondrion

Apoptotic Cell

Mitochondrion

Mitochondrial Matrix
(Negative Potential)

Intracellular TMRM

Extracellular TMRM

Accumulation

Mitochondrial Matrix
(Collapsed Potential)

Intracellular TMRM

Extracellular TMRM

No Accumulation

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15552873?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15552873?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

